Cas no 313998-50-4 (1H-Imidazole,4-methyl-2-(1-methylethyl)-5-nitro-)
313998-50-4 structure
Product Name:1H-Imidazole,4-methyl-2-(1-methylethyl)-5-nitro-
CAS No:313998-50-4
MF:C7H11N3O2
MW:169.181141138077
CID:301048
PubChem ID:137122569
Update Time:2025-04-19
1H-Imidazole,4-methyl-2-(1-methylethyl)-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,4-methyl-2-(1-methylethyl)-5-nitro-
- 1H-Imidazole,4-methyl-2-(1-methylethyl)-5-nitro-(9CI)
- 313998-50-4
- 2-Isopropyl-4-methyl-5-nitro-1H-imidazole
-
- Inchi: 1S/C7H11N3O2/c1-4(2)6-8-5(3)7(9-6)10(11)12/h4H,1-3H3,(H,8,9)
- InChI Key: XGKGUGYPDGDNAA-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C)N=C(C(C)C)N1)=O
Computed Properties
- Exact Mass: 169.08523
- Monoisotopic Mass: 169.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.5A^2
- XLogP3: 1.2
Experimental Properties
- PSA: 71.82
1H-Imidazole,4-methyl-2-(1-methylethyl)-5-nitro- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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